2-Methoxy-4-{[(propan-2-yl)amino]methyl}phenol hydrochloride

• IUPAC Name: 2-methoxy-4-[(propan-2-ylamino)methyl]phenol;hydrochloride
• InChI: InChI=1S/C11H17NO2.ClH/c1-8(2)12-7-9-4-5-10(13)11(6-9)14-3;/h4-6,8,12-13H,7H2,1-3H3;1H
• InChI Key: HWPWJDPIWTUHGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=CC(=C(C=C1)O)OC.Cl
• Molecular Formula: C11H18ClNO2
• Molecular Weight: 231.72 g/mol
• CAS No.: 1240581-85-4

Description

“2-Methoxy-4-{[(propan-2-yl)amino]methyl}phenol hydrochloride” is a chemical compound. It’s important to note that the exact properties and applications of this specific compound may not be fully documented in the literature.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. Unfortunately, the specific molecular structure of “this compound” is not detailed in the available resources.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, the specific physical and chemical properties of “this compound” are not detailed in the available resources.

Scientific Research Applications

Molecular Structure and Spectroscopic Data

• Molecular Docking and Quantum Chemical Calculations : A study explored the molecular structure and spectroscopic data of a compound structurally similar to 2-Methoxy-4-{[(propan-2-yl)amino]methyl}phenol hydrochloride. This included density functional theory (DFT) calculations, vibrational spectra analysis, and molecular parameter determination. The study emphasized the importance of these parameters in understanding the compound's properties (Viji et al., 2020).

Chemical Synthesis and Characterization

• Synthesis Processes : Research focused on the synthesis of compounds structurally related to this compound. This involved studying reaction conditions, yields, and product characterization using techniques like X-ray diffraction, NMR, and IR spectroscopy. Such studies are crucial for developing efficient synthetic routes for related compounds (Bai Linsha, 2015).

Applications in Material Science

• Corrosion Inhibition : Investigations into Schiff bases derived from similar compounds have shown potential in inhibiting corrosion of metals in acidic environments. This application is significant in extending the life of metals in industrial settings (Prabhu et al., 2008).

Biological and Medicinal Applications

• Antibacterial and Antifungal Activities : Compounds related to this compound have been synthesized and tested for their antibacterial and antifungal activities. This research is vital for the development of new antimicrobial agents (Helal et al., 2013).

Environmental Applications

• Liquefaction Processing of Lignocellulosic Materials : Research has explored the use of related compounds in the liquefaction of lignocellulosic materials for the production of renewable chemical feedstocks. This application is critical in developing sustainable chemical processes (Xu et al., 2012).

Safety and Hazards

The safety and hazards associated with a compound refer to its potential risks to health and the environment. The specific safety and hazards of “2-Methoxy-4-{[(propan-2-yl)amino]methyl}phenol hydrochloride” are not detailed in the available resources.